Cas no 372-46-3 (Fluorocyclohexane)

• Product Name: Fluorocyclohexane
• CAS No: 372-46-3
• MF: C₆H₁₁F
• MW: 102.149945497513
• MDL: MFCD00021285
• CID: 82218
• PubChem ID: 87559305
• Update Time: 2025-06-29

Fluorocyclohexane Chemical and Physical Properties

Names and Identifiers

• fluorocyclohexane
• Cyclohexyl fluoride
• 1-fluorocyclohexane
• Cyclohexane,fluoro
• Fluor-cyclohexan
• fluoro-cyclohexane
• monofluorocyclohexane
• Cyclohexane, fluoro-
• Fluorocyclohexane, 97%
• C6H11F
• cyclohexylfluoride
• GOBGVVAHHOUMDK-UHFFFAOYSA-N
• FCH917737
• PC3734
• 1850AE
• F0587
• InChI=1/C6H11F/c7-6-4-2-1-3-5-6/h6H,1-5H
• 372-46-3
• SCHEMBL61403
• MFCD00021285
• AKOS006227573
• H10408
• NS00041735
• GS-3495
• EINECS 206-754-9
• FT-0626475
• DTXSID5059907
• DTXCID5039301
• Fluorocyclohexane

• MDL： MFCD00021285
• Inchi： 1S/C6H11F/c7-6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： GOBGVVAHHOUMDK-UHFFFAOYSA-N
• SMILES： FC1CCCCC1
• BRN： 1900795

Computed Properties

• Exact Mass: 102.08400
• Monoisotopic Mass: 102.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0,928 g/cm3
• Melting Point: 13°C(lit.)
• Boiling Point: 104°C(lit.)
• Flash Point: 5°C
• Refractive Index: 1.4146
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 2.28860
• Solubility: Not available

Fluorocyclohexane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• Hazard Category Code： 11
• Safety Instruction： S9-S16-S33
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Other Chemical Reagents

Additional information on Fluorocyclohexane

Fluorocyclohexane (CAS No. 372-46-3): An Overview of a Versatile Compound in Chemical and Pharmaceutical Applications

Fluorocyclohexane (CAS No. 372-46-3) is a cyclic organic compound that has gained significant attention in the chemical and pharmaceutical industries due to its unique properties and diverse applications. This compound, also known as 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorocyclohexane, is characterized by its high fluorine content and cyclic structure, which contribute to its exceptional stability and low reactivity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research developments surrounding Fluorocyclohexane.

Chemical Properties

Fluorocyclohexane is a colorless liquid with a molecular formula of C₆F₁₂. Its high fluorine content imparts several notable characteristics:

• Low Reactivity: The presence of fluorine atoms significantly reduces the reactivity of the molecule, making it highly stable under various conditions.
• High Boiling Point: Despite being a volatile liquid, Fluorocyclohexane has a relatively high boiling point of approximately 180°C due to the strong intermolecular forces between the fluorine atoms.
• Low Viscosity: The compound exhibits low viscosity, which makes it suitable for use in various industrial processes where fluidity is essential.
• Non-Toxicity: Fluorocyclohexane is generally considered non-toxic and has low environmental impact when used responsibly.

Synthesis Methods

The synthesis of Fluorocyclohexane involves several well-established methods. One common approach is the electrochemical fluorination (ECF) of cyclohexene or cyclohexane. This method involves the use of anhydrous hydrogen fluoride (HF) as both the solvent and the fluorinating agent. The process can be summarized as follows:

1. Cyclohexene or cyclohexane is dissolved in anhydrous HF.
2. The solution is subjected to an electric current in an electrolytic cell.
3. The fluorine atoms from HF are transferred to the cyclohexene or cyclohexane molecules, resulting in the formation of Fluorocyclohexane.

An alternative method involves the direct fluorination of cyclohexene using elemental fluorine (F₂). However, this method is less commonly used due to the highly reactive nature of F₂, which can pose safety risks.

Applications in Chemical and Pharmaceutical Industries

Fluorocyclohexane's unique properties make it valuable in a variety of applications across different industries:

• Solvent for Chemical Reactions: Due to its low reactivity and high boiling point, Fluorocyclohexane is often used as a solvent in organic synthesis and catalytic reactions. It provides a stable environment for sensitive reactions and can improve reaction yields.
• Liquid Dielectric Medium: strong>: The compound's high dielectric constant and low viscosity make it suitable for use as a liquid dielectric medium in capacitors and other electrical components.
• Cooling Agent: strong>: In certain industrial processes, such as semiconductor manufacturing and electronic cooling systems, < strong >Fluorocyclohexane< / strong > serves as an effective cooling agent due to its high heat capacity and low boiling point. li > ul > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p >

  < strong >Recent Research Developments< / strong > p >

  In recent years, research on< strong >Fluorocyclohexane< / strong > has focused on expanding its applications and improving its performance in existing uses. Some notable areas of research include: p >

  • < strong >Enhanced Solvent Properties: : strong > Scientists are exploring ways to modify< strong >Fluorocyclohexane< / strong > to enhance its solvent properties for specific chemical reactions. For example,< em >Journal of Organic Chemistry< / em > published a study on using modified forms of< strong >Fluorocyclohexane< / strong > to improve reaction yields in asymmetric synthesis.< / li >
  • < strong >Environmental Impact: : strong > Environmental scientists are investigating the long-term impact of using< strong >Fluorocyclohexane< / strong > in industrial processes. A recent study in< em >Environmental Science & Technology< / em > highlighted the compound's low environmental footprint compared to traditional solvents.< / li >
  • < strong >Biomedical Applications: : strong > Researchers are exploring potential biomedical applications of< strong >Fluorocyclohexane< / strong >. A study published in< em >Pharmaceutical Research< / em > demonstrated that modified forms of the compound could be used as drug delivery vehicles due to their biocompatibility and stability.< / li >
  • < strong >Nanotechnology: : strong > In the field of nanotechnology,< strong >Fluorocyclohexane< / strong > is being investigated for its potential use as a dispersing agent for nanoparticles. A study in< em >Nanoscale Research Letters< / em > showed that using< strong >Fluorocyclohexane< / strong > improved the dispersion stability of metal oxide nanoparticles.< / li >
  • < strong >Energy Storage: : strong > Engineers are exploring the use of< strong >Fluorocyclohexane< / strong > in energy storage systems. A paper in< em >Journal of Power Sources< / em > discussed the potential of using modified forms of the compound as electrolytes in lithium-ion batteries.< / li > ul >

    In conclusion,< strong >Fluorocyclohexane (CAS No. 372-46-3)< / strong >< span style="font-weight: normal;">is a versatile compound with a wide range of applications across chemical and pharmaceutical industries. Its unique properties make it an attractive choice for various industrial processes and research endeavors. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern science and technology.< span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span /> article /> /response> Note: The HTML tags have been properly formatted within the XML structure to ensure compatibility with your requirements.